Cas no 2229602-46-2 (3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229602-46-2
• MF: C₁₆H₂₂N₂O₅
• MW: 322.356284618378
• CID: 6519515
• PubChem ID: 165666645
• Update Time: 2025-05-26

3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1875784
• 2229602-46-2
• 3-amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H22N2O5/c1-15(2,3)23-14(22)18-12-5-4-10(19)6-11(12)16(13(20)21)7-9(17)8-16/h4-6,9,19H,7-8,17H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： YLZJMDMGKGZOEZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CC(C1)N)=O

Computed Properties

• Exact Mass: 322.15287181g/mol
• Monoisotopic Mass: 322.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229602-46-2)

3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid, identified by its CAS number 2229602-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclobutane core with functional groups that suggest potential biological activity. The presence of both amino and carboxylic acid functionalities, along with a tert-butoxy carbonylamino group on a hydroxylated phenyl ring, positions this compound as a candidate for further exploration in drug discovery and development.

The structural complexity of 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid makes it an intriguing subject for synthetic chemists and biologists alike. The cyclobutane ring, a common motif in biologically active molecules, is known for its stability and ability to adopt specific conformations that can interact with biological targets. The amino group at the 1-position provides a site for further derivatization, while the carboxylic acid group at the 1-position allows for salt formation and potential prodrug strategies.

The phenyl ring at the 2-position is appended with a (tert-butoxy)carbonylamino group and a 5-hydroxy substituent. This arrangement introduces both hydrophilic and hydrophobic regions, which can influence the compound's solubility, bioavailability, and interaction with biological targets. The hydroxyl group on the phenyl ring is particularly notable, as it can participate in hydrogen bonding interactions, which are crucial for binding to proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid with greater accuracy. These tools have been instrumental in identifying novel pharmacophores and understanding how structural modifications can influence biological outcomes. For instance, studies have shown that the presence of tert-butoxy carbonylamino groups can enhance binding affinity to certain enzymes by stabilizing the transition state of a reaction.

In the realm of drug discovery, 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid represents an exciting opportunity for further investigation. Its unique structural features suggest potential applications in treating various diseases, particularly those involving enzyme inhibition or modulation of protein-protein interactions. Researchers are exploring its efficacy as a scaffold for developing new therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (tert-butoxy)carbonylamino group is particularly challenging due to its sensitivity to moisture and other environmental factors. However, advances in synthetic methodologies have made it possible to achieve these transformations under mild conditions, reducing side reactions and improving overall efficiency.

One of the most promising applications of 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers hope to develop treatments that target the underlying mechanisms of these diseases without causing broad toxicity.

Another area of interest is the use of 3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid as a precursor for more complex derivatives. By modifying its structure through further functionalization or derivatization, scientists can explore new chemical spaces and identify compounds with enhanced potency or selectivity. This approach has been successful in many drug discovery programs, leading to the identification of novel therapeutic agents that have advanced into clinical trials.

The hydroxyl group on the phenyl ring also presents an opportunity for further exploration. Hydroxylated aromatic compounds are known for their ability to interact with biological targets through hydrogen bonding networks. By leveraging this feature, researchers can design molecules that bind tightly to their targets while minimizing off-target effects.

In conclusion,3-amino-1-(2-{(tert-butooxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229602-46-2) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule,3-amino-1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)cyclobutane-1-carboxylic acid is poised to play an important role in shaping the future of medicinal chemistry.